Cas no 1292582-74-1 (Methyl 3-[(2,2-dimethylpropyl)amino]-2-methylbenzoate)

• Product Name: Methyl 3-[(2,2-dimethylpropyl)amino]-2-methylbenzoate
• CAS No: 1292582-74-1
• MF: C₁₄H₂₁NO₂
• MW: 235.32204413414
• CID: 5961076
• PubChem ID: 61325558
• Update Time: 2025-06-13

Methyl 3-[(2,2-dimethylpropyl)amino]-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-[(2,2-dimethylpropyl)amino]-2-methylbenzoate
• EN300-6510125
• AKOS010580131
• 1292582-74-1
• Methyl 3-[(2,2-dimethylpropyl)amino]-2-methylbenzoate

• Inchi： 1S/C14H21NO2/c1-10-11(13(16)17-5)7-6-8-12(10)15-9-14(2,3)4/h6-8,15H,9H2,1-5H3
• InChI Key： XNKUTMCWEHLPMD-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=CC(=C1C)NCC(C)(C)C)=O

Computed Properties

• Exact Mass: 235.157228913g/mol
• Monoisotopic Mass: 235.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Methyl 3-[(2,2-dimethylpropyl)amino]-2-methylbenzoate

Research Brief on Methyl 3-[(2,2-dimethylpropyl)amino]-2-methylbenzoate (CAS: 1292582-74-1): Recent Advances and Applications

Methyl 3-[(2,2-dimethylpropyl)amino]-2-methylbenzoate (CAS: 1292582-74-1) is a chemically synthesized compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been explored for its potential applications in drug discovery and development. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, positioning it as a promising candidate for therapeutic interventions.

The synthesis of Methyl 3-[(2,2-dimethylpropyl)amino]-2-methylbenzoate involves a multi-step process that ensures high purity and yield. Advanced analytical techniques, such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC), have been employed to confirm its structural integrity and purity. These methodologies are critical for ensuring the compound's suitability for further pharmacological evaluations.

Recent pharmacological studies have investigated the compound's potential as a modulator of specific biological targets. Preliminary results indicate that Methyl 3-[(2,2-dimethylpropyl)amino]-2-methylbenzoate exhibits notable activity in inhibiting certain enzymatic pathways, which could be leveraged for the treatment of metabolic disorders. Additionally, its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME), have been evaluated to assess its viability as a drug candidate.

In the context of drug development, Methyl 3-[(2,2-dimethylpropyl)amino]-2-methylbenzoate has shown promise in preclinical models. Its ability to cross the blood-brain barrier (BBB) has been a focal point of research, suggesting potential applications in central nervous system (CNS) disorders. Furthermore, its low toxicity profile in animal models underscores its safety for further clinical investigations.

Future research directions for Methyl 3-[(2,2-dimethylpropyl)amino]-2-methylbenzoate include optimizing its synthetic route for scalability, elucidating its mechanism of action at the molecular level, and conducting rigorous clinical trials to validate its therapeutic efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its transition from bench to bedside.

In conclusion, Methyl 3-[(2,2-dimethylpropyl)amino]-2-methylbenzoate (CAS: 1292582-74-1) represents a compelling area of research in chemical biology and drug discovery. Its unique chemical properties and promising pharmacological profile position it as a valuable compound for further exploration. Continued advancements in synthetic chemistry and molecular pharmacology will likely unveil new opportunities for its application in addressing unmet medical needs.